Cas no 130562-13-9 (3-Pyridinecarbonitrile, 2-[(3-methyl-1-oxido-4-pyridinyl)thio]-)

3-Pyridinecarbonitrile, 2-[(3-methyl-1-oxido-4-pyridinyl)thio]- structure
130562-13-9 structure
Product Name:3-Pyridinecarbonitrile, 2-[(3-methyl-1-oxido-4-pyridinyl)thio]-
CAS No:130562-13-9
MF:C12H9N3OS
MW:243.284360647202
CID:1226508
Update Time:2024-08-05

3-Pyridinecarbonitrile, 2-[(3-methyl-1-oxido-4-pyridinyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 2-[(3-methyl-1-oxido-4-pyridinyl)thio]-
    • Inchi: 1S/C12H9N3OS/c1-9-8-15(16)6-4-11(9)17-12-10(7-13)3-2-5-14-12/h2-6,8H,1H3
    • InChI Key: AXPKRGATDMEAKN-UHFFFAOYSA-N
    • SMILES: C1(SC2=CC=[N+]([O-])C=C2C)=NC=CC=C1C#N

Computed Properties

  • Exact Mass: 243.04677

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 467.9±45.0 °C(Predicted)
  • PSA: 63.62
  • pka: 0.22±0.10(Predicted)

3-Pyridinecarbonitrile, 2-[(3-methyl-1-oxido-4-pyridinyl)thio]- Related Literature

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd